Calcium-catalysed synthesis of amines through imine hydrosilylation: an experimental and theoretical study†
Organic & Biomolecular Chemistry Pub Date: 2022-12-23 DOI: 10.1039/D2OB02243E
Abstract
A method to reduce aldimines through hydrosilylation is reported. The catalytic system involves calcium triflimide (Ca(NTf2)2) and potassium hexafluorophosphate (KPF6) which have been shown to act in a synergistic manner. The expected amines are obtained in fair to very high yields (40–99%) under mild conditions (room temperature in most cases). To illustrate the potential of this method, a bioactive molecule with antifungal properties was prepared on the gram scale and in high yield in environmentally friendly 2-methyltetrahydrofuran. Moreover, it is shown in this example that the imine can be prepared in situ from the aldehyde and the amine without isolating the imine. The mechanism involved has been explored experimentally and through DFT calculations, and the results are in accordance with an electrophilic activation of the silane by the calcium catalyst.
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Journal Name：Organic & Biomolecular Chemistry
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